2-(2,5-Dichlorophenoxy)butanoic acid
Overview
Description
“2-(2,5-Dichlorophenoxy)butanoic acid” is a chemical compound with the molecular formula C10H10Cl2O3 . It is also known as 4-(2,4-dichlorophenoxy)butyric acid . This compound is used in scientific experiments and agricultural practices.
Synthesis Analysis
The synthesis of 2-(2,5-Dichlorophenoxy)butanoic acid involves the condensation of phenol sodium with chloroacetic sodium, followed by a chlorination reaction . The reaction is maintained at a slightly alkaline solution at a temperature of 110-120°C. The chlorination reaction uses chlorine as the chlorinating agent and is carried out at a temperature of 92-98°C .
Molecular Structure Analysis
The molecular structure of 2-(2,5-Dichlorophenoxy)butanoic acid is based on structures generated from information available in ECHA’s databases . The molecular formula identifies each type of element by its chemical symbol and identifies the number of atoms of each element found in one discrete molecule of the substance .
Chemical Reactions Analysis
The primary dissipation mechanism of 2-(2,5-Dichlorophenoxy)butanoic acid in soils is bacterial degradation . The contribution of other mechanisms, such as degradation by fungi, photodegradation, or volatilization from soils, is much smaller .
Physical And Chemical Properties Analysis
The molecular weight of 2-(2,5-Dichlorophenoxy)butanoic acid is 249.09 . The InChI code for this compound is 1S/C10H10Cl2O3/c1-2-8(10(13)14)15-9-4-3-6(11)5-7(9)12/h3-5,8H,2H2,1H3,(H,13,14) .
Scientific Research Applications
Proteomics Research
“2-(2,5-Dichlorophenoxy)butanoic acid” is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used to study protein interactions, post-translational modifications, or protein abundance in different conditions.
Herbicide
This compound is structurally similar to 2,4-D, a common herbicide . It may act as a synthetic auxin, causing abnormal growth patterns in plants that lead to their death. This could make it useful for controlling unwanted vegetation in various settings.
Study of Soil Sorption
The compound can be used in studies of soil sorption . Sorption is the process by which one substance becomes attached to another, and it’s particularly important in determining how chemicals move through the environment. Understanding the sorption properties of “2-(2,5-Dichlorophenoxy)butanoic acid” could help predict its environmental impact.
Safety And Hazards
properties
IUPAC Name |
2-(2,5-dichlorophenoxy)butanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10Cl2O3/c1-2-8(10(13)14)15-9-5-6(11)3-4-7(9)12/h3-5,8H,2H2,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXEFDHYPAAYIAX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)OC1=C(C=CC(=C1)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10Cl2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,5-Dichlorophenoxy)butanoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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